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Compound of Interest

Compound Name:
3,4-Dichloro-3',5'-

dimethoxybenzophenone

Cat. No.: B1359025 Get Quote

An in-depth guide to 3,4-Dichloro-3',5'-dimethoxybenzophenone and its structural analogs

for researchers, scientists, and drug development professionals.

3,4-Dichloro-3',5'-dimethoxybenzophenone
The compound "3,4-Dichloro-3',5'-dimethoxybenzophenone" specifies a benzophenone core

with two chlorine substituents on one phenyl ring and two methoxy substituents on the other.

Based on IUPAC nomenclature, the phenyl ring with the higher number of substituents or the

principal functional group is typically considered the core. In this case, both rings are attached

to the ketone, and the numbering of each ring starts from the point of attachment to the

carbonyl group.

IUPAC Name: (3,4-dichlorophenyl)(3,5-dimethoxyphenyl)methanone

Synonyms:

3,4-Dichloro-3',5'-dimethoxybenzophenone

As of late 2025, this specific compound is not widely documented in major chemical databases,

suggesting it may be a novel or less-studied compound. Researchers interested in this

molecule may need to rely on custom synthesis. The following sections provide detailed

information on structurally related and commercially available analogs, which can serve as a

reference for synthetic strategies, potential properties, and experimental protocols.
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Structural Analogs
Due to the limited public data on 3,4-Dichloro-3',5'-dimethoxybenzophenone, this guide

details the properties and synthesis of several close structural analogs. These compounds

share the benzophenone core with varying chlorination and methoxylation patterns, providing

valuable comparative data.

Dichloro-dimethoxy Benzophenone Analogs
Table 1: Chemical and Physical Properties of Dichloro-dimethoxy Benzophenone Analogs

Property
3,5-dichloro-3',4'-
dimethoxybenzophenone

IUPAC Name
(3,5-Dichlorophenyl)(3,4-

dimethoxyphenyl)methanone

Synonyms
Methanone, (3,5-dichlorophenyl)(3,4-

dimethoxyphenyl)-

CAS Number 116412-97-6

Molecular Formula C15H12Cl2O3

Molecular Weight 311.16 g/mol

Chloro-dimethoxy Benzophenone Analogs
Table 2: Chemical and Physical Properties of Chloro-dimethoxy Benzophenone Analogs
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Property
4-Chloro-3',4'-
dimethoxybenzophenone

3-Chloro-3',4'-
dimethoxybenzophenone

IUPAC Name
(4-chlorophenyl)(3,4-

dimethoxyphenyl)methanone

(3-chlorophenyl)(3,4-

dimethoxyphenyl)methanone

Synonyms
Dimethoxy-4'-chloro-

benzophenone
N/A

CAS Number 116412-83-0[1][2][3][4] 116412-84-1[5]

Molecular Formula C15H13ClO3[1][3][4] C15H13ClO3[5]

Molecular Weight 276.71 g/mol [1][4][5] 276.71 g/mol [5]

Purity min 98%[3] N/A

Appearance Pale Green[1] N/A

Storage Temperature 2-8°C[1] N/A

Dimethoxy Benzophenone Analogs
Table 3: Chemical and Physical Properties of Dimethoxy Benzophenone Analogs
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Property
3,4-
Dimethoxybenzophenone

4,4'-
Dimethoxybenzophenone

IUPAC Name
(3,4-dimethoxyphenyl)-

phenylmethanone[6]

bis(4-

methoxyphenyl)methanone[7]

[8]

Synonyms

(3,4-Dimethoxyphenyl)phenyl-

methanone[9], 4-

Benzoylcatechol dimethyl

ether[6]

p,p'-Dimethoxybenzophenone,

Di-p-anisyl ketone[7][10]

CAS Number 4038-14-6[6][9] 90-96-0[7][10]

Molecular Formula C15H14O3[6][9] C15H14O3[7][10]

Molecular Weight 242.27 g/mol [6][9] 242.27 g/mol [7]

Purity ≥ 99% (HPLC)[9] 97% - 99.50%min[11]

Appearance White to off-white powder[9] white powder crystallization

Melting Point 52-57 °C[9] 141-145 °C[11]

Storage Conditions 0-8 °C[9] Ambient temperatures

Experimental Protocols
Synthesis of 4'-Chloro-3,4-dimethoxybenzophenone
A patented method describes the synthesis of 4'-Chloro-3,4-dimethoxybenzophenone via a

Friedel-Crafts acylation reaction.[12]

Materials:

p-chlorobenzoyl chloride (5.25 g, 0.03 mol)

Veratrole (4.56 g, 0.033 mol)

Anhydrous FeCl3 (16 mg, 0.33 mol%)

Graphite (250 mg)
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1,1,2-Trichloroethane (TCE)

Saturated NaHCO3 solution

15% Ethyl acetate/heptane

Procedure:

A slurry of p-chlorobenzoyl chloride, veratrole, anhydrous FeCl3, and graphite in TCE is

prepared.

The mixture is heated at reflux temperature for 3 hours.

After cooling to room temperature, the reaction mixture is filtered.

The filtrate is washed with a saturated NaHCO3 solution.

The solvent is removed in vacuo to yield an oil residue.

The residue is triturated with 15% ethyl acetate/heptane to give the final product as a white

solid.

Yield: 7.0 g (84.3%) Melting Point: 110-112°C

Reduction of 4,4'-Dimethoxybenzophenone
A procedure for the reduction of 4,4'-dimethoxybenzophenone to the corresponding alcohol is

described in the context of a patent.[13]

Materials:

4,4'-dimethoxybenzophenone (4.84 g)

Sodium borohydride (1.03 g)[13]

Ethanol (80 ml)

Water
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Ethyl acetate

Saturated brine

Anhydrous sodium sulfate

Procedure:

To a solution of 4,4'-dimethoxybenzophenone in ethanol, add sodium borohydride.

Stir the reaction mixture for 7 hours at room temperature.

Add water and continue stirring for another 30 minutes.

Concentrate the solution to approximately 20 ml.

Perform an extraction with ethyl acetate (3 x 50 ml).

Wash the combined organic layers with saturated brine.

Dry the organic phase over anhydrous sodium sulfate.

Distill off the solvent under reduced pressure to obtain the target alcohol.

Yield: 4.84 g (99%)

Visualizations
Logical Workflow for Synthesis of 4'-Chloro-3,4-
dimethoxybenzophenone
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Figure 1: Synthesis Workflow
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Figure 2: Reduction Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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